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Compound of Interest

Compound Name: 2-Chloro-4-cyclopropoxyaniline

Cat. No.: B14067871

Get Quote

Technical Whitepaper: Safety, Handling, and Application of 2-Chloro-4-cyclopropoxyaniline

Executive Summary
2-Chloro-4-cyclopropoxyaniline (CAS: 1243469-42-2) is a specialized aniline derivative

serving as a critical pharmacophore in the synthesis of advanced therapeutics, particularly

kinase inhibitors and metabolic modulators.[1][2][3] The introduction of the cyclopropyl ether

moiety enhances metabolic stability compared to methoxy analogs, while the ortho-chlorine

substituent modulates the electronic properties of the amine, influencing both binding affinity

and reactivity.[1]

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

understanding of the compound's hazards, stability profile, and operational protocols required

for high-integrity pharmaceutical research.

Physicochemical Identity & Profile
Understanding the physical constants is the first step in designing safe experimental

parameters.[3]
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Property Specification

Chemical Name 2-Chloro-4-cyclopropoxyaniline

CAS Number 1243469-42-2

Molecular Formula C₉H₁₀ClNO

Molecular Weight 197.66 g/mol

SMILES NC1=CC=C(OC2CC2)C=C1Cl

Appearance
Off-white to pale brown solid or viscous liquid

(purity dependent)

Boiling Point ~298°C (Predicted at 760 mmHg)

Solubility
Soluble in DMSO, Methanol, DCM; Low

solubility in water

Storage Condition 2–8°C, under inert atmosphere (Argon/Nitrogen)

Hazard Identification & Toxicology (The "Why")
While standard GHS codes provide a baseline, a researcher must understand the mechanism

of toxicity to implement effective controls.[3]

GHS Classification[2][3]
Acute Toxicity (Oral/Inhalation): Category 4 (H302, H332)[1][3]

Skin/Eye Irritation: Category 2 (H315, H319)[1][2][3]

STOT-SE: Category 3 (Respiratory Irritation - H335)[1][2][3]

Mechanistic Toxicology: The Aniline Risk
Like many aniline derivatives, 2-Chloro-4-cyclopropoxyaniline carries a risk of

Methemoglobinemia, although the steric bulk of the cyclopropyl group and the electron-

withdrawing chlorine may modulate the rate of N-oxidation compared to unsubstituted aniline.

[1][2][3]
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Mechanism: Absorption through skin or inhalation leads to hepatic N-oxidation (via CYP450).

[1][2][3] The resulting N-hydroxylamine metabolite oxidizes ferrous hemoglobin (Fe²⁺) to

ferric methemoglobin (Fe³⁺), which cannot transport oxygen.[1][3]

Clinical Sign: Cyanosis (blue/grey skin discoloration) is the hallmark sign, often delayed 2–4

hours post-exposure.[1][3]

Chemical Hazards
Thermal Decomposition: Emits toxic fumes of Hydrogen Chloride (HCl) and Nitrogen Oxides

(NOx) upon combustion.[1][3]

Acid Sensitivity: The cyclopropyl ether moiety is acid-labile.[1][2][3] Strong acidic conditions

(e.g., neat TFA, conc. HCl) can trigger ring-opening rearrangements, potentially generating

reactive alkylating species or allyl alcohols, altering the safety profile of the reaction mixture.

[1][3]

Operational Handling Protocols
This section outlines self-validating protocols to ensure containment and sample integrity.

Engineering Controls
Primary Containment: All weighing and transfer operations must be conducted within a

certified chemical fume hood with a face velocity of 80–100 fpm.[3]

Inertion: Due to the electron-rich nature of the aniline ring, the compound is susceptible to

oxidation (darkening) over time.[1][3] Store and handle under nitrogen or argon when

possible.[3]

Personal Protective Equipment (PPE) Matrix
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PPE Type Recommendation Rationale

Gloves
Double Nitrile (min 0.11mm) or

Laminate (Silver Shield)

Anilines penetrate standard

latex rapidly.[1][2][3] Double

gloving provides a visual

breach indicator and increased

breakthrough time.[3]

Respiratory P95/P100 (if outside hood)

Prevention of dust inhalation is

critical to avoid systemic

uptake.[3]

Eye Protection Chemical Goggles

Tightly fitting goggles prevent

vapor absorption through the

ocular mucosa.[2][3]

Emergency Response Workflow
The following diagram illustrates the decision logic for spill response and first aid, prioritizing

the specific risks of aniline exposure.
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Emergency Event Detected

Identify Exposure Type

Skin/Eye Contact Benchtop Spill

Flush 15+ mins
(Soap & Water)

Monitor for Cyanosis
(Blue lips/nails)

Seek Medical Attention
(Mention Aniline)

If symptoms appear Precautionary

Contain with Absorbent
(Sand/Vermiculite)

Collect as HazWaste
(Do NOT wash to drain)

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree highlighting the specific monitoring requirement

for cyanosis (Methemoglobinemia).

Synthesis & Reactivity Guide
For the medicinal chemist, 2-Chloro-4-cyclopropoxyaniline is a valuable scaffold.[1][2][3] Its

reactivity is defined by the nucleophilic amine and the ortho-chloro steric/electronic effect.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14067871/docs?utm_src=pdf-body-img#safety-data-sheet-sds-for-2-chloro-4-cyclopropoxyaniline
https://www.benchchem.com/product/b14067871/docs?utm_src=pdf-body#safety-data-sheet-sds-for-2-chloro-4-cyclopropoxyaniline
https://www.evitachem.com/product/evt-14201882
https://www.bldpharm.com/products/178452-11-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14067871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Reactivity Patterns
Buchwald-Hartwig Amination: The amine is a competent nucleophile for Palladium-catalyzed

cross-couplings.[1][2][3] The ortho-chlorine atom may require specific ligand choices (e.g.,

XPhos, BrettPhos) to overcome steric hindrance.[1][3]

Nucleophilic Aromatic Substitution (SNAr): The chlorine atom is not sufficiently activated for

displacement by mild nucleophiles unless the ring is further activated (e.g., nitration).[1][3] It

generally remains intact during standard amide couplings.[3]

Cyclopropyl Ether Stability:

Stable: Basic conditions (NaOH, K₂CO₃), mild Lewis acids.[1][3]

Unstable: Strong Brønsted acids (HBr, HI, neat TFA).[1][3] Risk:[1][2] Ring opening to 3-

halopropyl ethers.[1][2][3]

Synthesis Workflow Logic
This diagram guides the researcher through reaction planning to preserve the cyclopropyl

moiety.

2-Chloro-4-cyclopropoxyaniline Select Reaction Type

Amide Coupling
(HATU/EDC)

Pd-Catalyzed
Amination

Strong Acid
Conditions

Proceed with
Standard Workup

Check Reagents
Ligand Selection

STOP: Risk of
Ring Opening

Click to download full resolution via product page

Figure 2: Synthesis workflow emphasizing the protection of the acid-sensitive cyclopropyl ether

moiety.

Waste Management & Disposal
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Classification: Hazardous Organic Waste (Halogenated).[1][3]

Protocol: Do not mix with oxidizing agents (e.g., Nitric acid) in waste streams to prevent

exothermic nitration or degradation.[1][3]

Destruction: High-temperature incineration equipped with scrubbers for HCl and NOx.[1][2]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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